4-Amino-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butan-1-one

• Molecular Formula: C11H16N2OS
• Molecular Weight: 224.32 g/mol
• SMILES: C1CN(CC2=C1SC=C2)C(=O)CCCN
• InChI: InChI=1S/C11H16N2OS/c12-5-1-2-11(14)13-6-3-10-9(8-13)4-7-15-10/h4,7H,1-3,5-6,8,12H2
• InChIKey: JIFAVPPPKXRAMF-UHFFFAOYSA-N

Structural Identity and Procurement Overview

4-Amino-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butan-1-one (CAS 1016754-17-8; free base) is a synthetic organic building block belonging to the 5-acyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine class, a scaffold extensively explored for Hedgehog acyltransferase (HHAT) inhibition and as a versatile intermediate in medicinal chemistry [1]. The compound is supplied as a free base (MW 224.32, C₁₁H₁₆N₂OS) or its hydrochloride salt (CAS 1579809-60-1) at typical purities of ≥95%, making it a commercially accessible vector for introducing a primary aliphatic amine via a flexible butanoyl linker onto the conformationally constrained thienopyridine core . This structural arrangement differentiates it from otherwise similar thienopyridine building blocks that lack a terminal primary amine for downstream bioconjugation or further derivatization.

Primary amine Terminal –NH₂ supports direct amide coupling and reductive amination for bioconjugation

Free base Supplied as free base (≥95% HPLC) with flexible butanoyl linker; hydrochloride salt also available

HHAT scaffold 5‑acyl‑thienopyridine core explored for Hedgehog acyltransferase inhibitor design

• [1] Ritzefeld, M.; Zhang, L.; Xiao, Z.; Andrei, S. A.; Boyd, O.; Masumoto, N.; Rodgers, U. R.; Artelsmair, M.; Sefer, L.; Hayes, A.; Gavriil, E.-S.; Raynaud, F. I.; Burke, R.; Blagg, J.; Rzepa, H. S.; Siebold, C.; Magee, A. I.; Lanyon-Hogg, T.; Tate, E. W. Design, Synthesis, and Evaluation of Inhibitors of Hedgehog Acyltransferase. J. Med. Chem. 2024, 67 (2), 1061–1078. View Source

Why Generic Substitution Fails for This Building Block

Generic substitution within the 5-acyl-thienopyridine family is precluded because minor changes to the N-acyl appendage drastically alter both the compound's conformational behavior and its synthetic utility. NMR studies on 5-acyl-6,7-dihydrothieno[3,2-c]pyridine derivatives have demonstrated that the amide E/Z rotamer equilibrium is sensitive to non-covalent interactions between the amide oxygen and adjacent aromatic protons, directly affecting the three-dimensional presentation of the side chain [1]. Replacing the terminal primary amine in 4-amino-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butan-1-one with, for example, a bromoalkyl or a secondary amine substituent found in close analogs eliminates the orthogonal, chemoselective reactivity required for amine-directed conjugation strategies such as active ester coupling or reductive amination . Consequently, procurement specifications centered on linker length, terminal functional group identity, and the core scaffold geometry cannot be fulfilled by a structurally analogous but functionally divergent alternative without compromising downstream synthetic yield or product homogeneity.

Amine vs. bromide reactivity mismatch

Replacing the primary amine with a secondary alkyl bromide eliminates orthogonal, chemoselective conjugation pathways.

Rotamer‑dependent scaffold geometry

The amide E/Z equilibrium in 5‑acyl‑thienopyridines is sensitive to N‑acyl substituents, altering side‑chain presentation.

Linker length and terminal group specificity

Analogues with shorter linkers or different terminal groups may not reproduce the same synthetic utility or product homogeneity.

• [1] Lanyon-Hogg, T.; Ritzefeld, M.; Masumoto, N.; Magee, A. I.; Rzepa, H. S.; Tate, E. W. Modulation of Amide Bond Rotamers in 5-Acyl-6,7-dihydrothieno[3,2-c]pyridines. J. Org. Chem. 2015, 80 (9), 4370–4377. View Source

Differentiation Evidence Against Closest Analogs

Primary Amine vs. Alkyl Bromide: Orthogonal Conjugation Reactivity

The target compound presents a terminal primary aliphatic amine (pKa ~9-10 for the conjugate acid), whereas the closest commercially available analog, 2-bromo-3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butan-1-one (CAS 1016691-22-7; EN300-29003), contains a secondary alkyl bromide as its terminal reactive handle . Primary amines undergo rapid, high-yielding amide bond formation with activated esters (e.g., NHS esters) or carboxylic acids under standard peptide coupling conditions, while alkyl bromides require nucleophilic displacement conditions (e.g., NaN₃ or amine alkylation) that are incompatible with many functional groups present in advanced intermediates [1]. This difference enables the target compound to be directly incorporated into PROTAC (proteolysis-targeting chimera) linker strategies without additional protecting group manipulations.

Primary Amine vs Alkyl Bromide

Head-to-head

Target: –NH₂ enables direct amidation/reductive amination. Comparator: secondary alkyl bromide requires nucleophilic displacement.

Supports predictable, higher‑yielding PROTAC linker incorporation

Amine‑specific coupling yields >90% reported with activated esters; bromide routes often need excess nucleophile.

Evidence Dimension	Terminal reactive functional group identity and associated synthetic pathway compatibility
Target Compound Data	Primary amine (-NH₂) at the terminus of a butanoyl linker; suitable for direct amidation or reductive amination.
Comparator Or Baseline	2-Bromo-3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butan-1-one (CAS 1016691-22-7); secondary alkyl bromide (-CH(CH₃)CH₂Br); requires nucleophilic displacement.
Quantified Difference	Qualitative difference in reaction modality; amine-specific coupling yields >90% are routinely achievable with activated esters, whereas alkyl bromide displacements often require excess nucleophile and give variable yields [1].
Conditions	Solution-phase conjugation; comparison based on standard reactivity principles of primary amines vs. secondary alkyl bromides in common organic solvents (DMF, DCM, etc.).

Why This Matters

For procurement decisions in medicinal chemistry, the orthogonal reactivity of the primary amine enables a more predictable, higher-yielding conjugation workflow, reducing the number of synthetic steps and purification burden compared to the brominated analog.

• [1] Hermanson, G. T. Bioconjugate Techniques, 3rd ed.; Academic Press: Boston, 2013; Chapter 3 (Amine-reactive crosslinkers) and Chapter 5 (Thiol-reactive crosslinkers). View Source

Lipophilicity Comparison and Purification Implications

The calculated partition coefficient (CLogP) for 4-amino-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butan-1-one is reported as 0.486, consistent with a moderately polar small molecule possessing a primary amine . In contrast, the 2-bromo-3-methyl analog (EN300-29003) lacks a publicly disclosed CLogP value but, by virtue of its bromine atom and additional methyl group, is expected to exhibit significantly higher lipophilicity (estimated CLogP > 1.5 based on the additive Hansch π constant for Br). The lower CLogP of the target compound facilitates retention and resolution during reversed-phase HPLC purification (C18 columns) and suggests improved aqueous solubility for in vitro assays.

Lipophilicity (CLogP) Comparison

Class-level inference

Target CLogP = 0.486; Comparator estimated > 1.5 (Δ > 1.0 log unit).

Lower lipophilicity facilitates RP‑HPLC resolution and aqueous solubility

Comparator CLogP is estimated; experimental verification recommended.

Evidence Dimension	Predicted lipophilicity (CLogP) and its effect on chromatographic retention and aqueous solubility
Target Compound Data	CLogP = 0.486 (Enamine reported)
Comparator Or Baseline	2-Bromo-3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butan-1-one (estimated CLogP > 1.5)
Quantified Difference	ΔCLogP > 1.0 unit (estimated), implying a >10-fold difference in octanol-water partition coefficient.
Conditions	CLogP calculated using the ACD/Labs algorithm; HPLC retention based on standard C18 reversed-phase gradients (water/acetonitrile + 0.1% TFA).

Why This Matters

The lower lipophilicity directly translates to shorter HPLC retention times under standard conditions and a reduced probability of nonspecific binding in biochemical assays, enhancing both synthesis throughput and assay data quality.

Purity Documentation and Batch-to-Batch Reproducibility

The target compound is supplied with a standard purity of 95% (HPLC), and the manufacturer provides batch-specific NMR and HPLC spectra for verification, as noted in the Bidepharm and Enamine catalogs . For the analog 4-amino-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butan-1-one hydrochloride (AKSci), purity is also listed as 95%, but without the same breadth of publicly accessible analytical documentation . The availability of rigorous, transparent batch data reduces the risk of receiving material with undetected impurities that could compromise subsequent reaction yields or biological assay readouts.

Purity Documentation

Data to verify

Target: ≥95% HPLC with batch‑specific NMR/HPLC spectra. Comparator: ≥95% HPLC, limited spectral documentation.

Transparent batch data reduces impurity‑related synthesis risk

Review current supplier documentation before procurement.

Evidence Dimension	Purity specification and availability of batch-specific analytical data
Target Compound Data	≥95% (HPLC); batch-specific NMR and HPLC spectra provided by Bidepharm and Enamine.
Comparator Or Baseline	4-Amino-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butan-1-one hydrochloride (AKSci 0280EG); ≥95% (no explicit mention of routine spectral data provision).
Quantified Difference	Equivalent nominal purity; the target compound's supply chain offers superior documentation transparency.
Conditions	Quality control comparison based on publicly listed supplier specifications as of 2026.

Why This Matters

Procurement from suppliers offering transparent, batch-specific analytical data mitigates the risk of failed syntheses due to unknown impurities, saving both time and resources in a research setting.

High-Value Application Scenarios

PROTAC Linker Synthesis

The primary amine serves as an ideal attachment point for E3 ligase ligands through amide bond formation, allowing the thienopyridine core to act as a rigid scaffold linking the target protein binder. The lower CLogP (0.486) of the final conjugate is advantageous for maintaining drug-like properties and solubility during cellular assays .

Antibody-Drug Conjugate Payload Construction

The amino-butanoyl linker provides a cleavable or non-cleavable tethering strategy after maleimide or NHS-ester activation. The thienopyridine core’s established bioactivity in the HHAT inhibitor series provides a starting point for designing cytotoxic payloads with predictable amide rotamer geometry, which is critical for target binding [1].

HHAT Inhibitor Scaffold Diversification

Building on the SAR established in the 2024 J. Med. Chem. study, the compound can be directly coupled to various carboxylic acids to generate focused libraries of 5-acyl-thienopyridines. The terminal amine enables rapid parallel synthesis and subsequent screening for improved HHAT IC₅₀ values without the need for additional deprotection steps [1].

Chemical Probe Toolbox Assembly

The documented batch-specific NMR and HPLC data facilitate the preparation of highly pure chemical probes for cellular target engagement studies. The amine handle permits facile installation of fluorophores or biotin tags, creating bifunctional molecules for pull-down or imaging experiments with minimized batch-to-batch variability .

Application

Selection Property

Validation Focus

PROTAC Linker Assembly

Primary amine conjugation handle

Amide coupling efficiency and conjugate solubility

ADC Payload Construction

Amino‑butanoyl linker for cleavable/non‑cleavable tethering

Payload binding affinity and amide rotamer geometry

HHAT Inhibitor Library Synthesis

Terminal amine for parallel amide coupling

HHAT IC₅₀ screening without deprotection steps

Chemical Probe Assembly

Batch‑specific analytical documentation

Probe purity and batch consistency for target engagement studies

• [1] Ritzefeld, M.; Zhang, L.; Xiao, Z.; Andrei, S. A.; Boyd, O.; Masumoto, N.; Rodgers, U. R.; Artelsmair, M.; Sefer, L.; Hayes, A.; Gavriil, E.-S.; Raynaud, F. I.; Burke, R.; Blagg, J.; Rzepa, H. S.; Siebold, C.; Magee, A. I.; Lanyon-Hogg, T.; Tate, E. W. Design, Synthesis, and Evaluation of Inhibitors of Hedgehog Acyltransferase. J. Med. Chem. 2024, 67 (2), 1061–1078. View Source